Cas no 1004193-15-0 (1-{4-(propan-2-yl)phenoxymethyl}-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-{4-(propan-2-yl)phenoxymethyl}-1H-pyrazole-3-carboxylic acid
• CAS No: 1004193-15-0
• MF: C₁₄H₁₆N₂O₃
• MW: 260.288443565369
• MDL: MFCD04967910
• CID: 3058401
• PubChem ID: 7017313
• Update Time: 2025-06-14

1-{4-(propan-2-yl)phenoxymethyl}-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Isopropyl-phenoxymethyl)-1 H -pyrazole-3-carboxylic acid
• AKOS B016854
• ART-CHEM-BB B016854
• 1-(4-ISOPROPYL-PHENOXYMETHYL)-1 H-PYRAZOLE-3-CARBOXYLIC ACID
• 1-{4-(propan-2-yl)phenoxymethyl}-1H-pyrazole-3-carboxylic acid
• BBL038582
• EQB19315
• 1-[(4-propan-2-ylphenoxy)methyl]pyrazole-3-carboxylic Acid
• 1-((4-(1-Methylethyl)phenoxy)methyl)-1H-pyrazole-3-carboxylic acid
• CS-0439594
• MFCD04967910
• DTXSID701166163
• EN300-229151
• STK312279
• 1-[[4-(1-Methylethyl)phenoxy]methyl]-1H-pyrazole-3-carboxylic acid
• 1-{[4-(propan-2-yl)phenoxy]methyl}-1H-pyrazole-3-carboxylic acid
• 1-((4-Isopropylphenoxy)methyl)-1H-pyrazole-3-carboxylicacid
• 1-(4-ISOPROPYLPHENOXYMETHYL)PYRAZOLE-3-CARBOXYLIC ACID
• 1-((4-Isopropylphenoxy)methyl)-1H-pyrazole-3-carboxylic acid
• 1-[(4-Isopropylphenoxy)methyl]-1H-pyrazole-3-carboxylic acid
• AKOS000306465
• 1004193-15-0

• MDL： MFCD04967910
• Inchi： 1S/C14H16N2O3/c1-10(2)11-3-5-12(6-4-11)19-9-16-8-7-13(15-16)14(17)18/h3-8,10H,9H2,1-2H3,(H,17,18)
• InChI Key： NKJLHKVGKCHDOP-UHFFFAOYSA-N
• SMILES： O(CN1C=CC(C(=O)O)=N1)C1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 260.116092g/mol
• Monoisotopic Mass: 260.116092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 260.29g/mol
• XLogP3: 2.9
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on 1-{4-(propan-2-yl)phenoxymethyl}-1H-pyrazole-3-carboxylic acid

Comprehensive Overview of 1-{4-(propan-2-yl)phenoxymethyl}-1H-pyrazole-3-carboxylic acid (CAS No. 1004193-15-0)

1-{4-(propan-2-yl)phenoxymethyl}-1H-pyrazole-3-carboxylic acid (CAS No. 1004193-15-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of pyrazole derivatives, which are widely recognized for their versatility in drug discovery and material science. The presence of both a phenoxymethyl group and a carboxylic acid moiety in its structure makes it a promising candidate for further exploration in medicinal chemistry.

In recent years, the demand for heterocyclic compounds like 1-{4-(propan-2-yl)phenoxymethyl}-1H-pyrazole-3-carboxylic acid has surged, driven by their role in developing novel therapeutics and agrochemicals. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with various biological targets. The compound's CAS No. 1004193-15-0 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

One of the key trends in the pharmaceutical industry is the search for sustainable synthetic routes and green chemistry approaches. 1-{4-(propan-2-yl)phenoxymethyl}-1H-pyrazole-3-carboxylic acid aligns with this trend, as its synthesis can be optimized to minimize environmental impact. Additionally, its potential applications in crop protection and pest management have made it a subject of interest in agrochemical innovation, where eco-friendly solutions are highly sought after.

The compound's molecular structure and physicochemical properties have been extensively studied to understand its stability, solubility, and reactivity. These studies are crucial for its potential use in drug formulation or material design. For instance, the carboxylic acid group allows for further derivatization, enabling the creation of esters, amides, or other functionalized derivatives with tailored properties.

Another area of interest is the compound's potential role in enzyme inhibition and receptor modulation. Preliminary studies suggest that 1-{4-(propan-2-yl)phenoxymethyl}-1H-pyrazole-3-carboxylic acid may exhibit activity against specific enzymes or receptors, making it a valuable tool for probing biological pathways. This has led to increased searches for its mechanism of action and structure-activity relationships in academic and industrial research.

From a commercial perspective, the compound's patent status and supply chain are frequently queried by stakeholders. Its availability from reputable suppliers and compliance with regulatory standards are critical factors for researchers and manufacturers. The CAS No. 1004193-15-0 serves as a unique identifier, ensuring accurate sourcing and documentation in global trade.

In summary, 1-{4-(propan-2-yl)phenoxymethyl}-1H-pyrazole-3-carboxylic acid (CAS No. 1004193-15-0) represents a compelling subject of study in modern chemistry. Its multifaceted applications, from pharmaceutical development to agrochemical innovation, underscore its importance in advancing science and technology. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and agriculture.